Cas no 126174-81-0 (5-Iodo-1H-benzodimidazole-2(3H)-thione)

5-Iodo-1H-benzimidazole-2(3H)-thione is a heterocyclic compound featuring a benzimidazole core substituted with an iodine atom at the 5-position and a thione group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or metal coordination complexes. The iodine moiety enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling further functionalization. The thione group offers versatility in tautomerism and metal-binding properties. Its well-defined crystalline form ensures consistent purity, making it suitable for research applications in medicinal chemistry, materials science, and catalysis. Proper handling under inert conditions is recommended due to potential sensitivity.
5-Iodo-1H-benzodimidazole-2(3H)-thione structure
126174-81-0 structure
Product Name:5-Iodo-1H-benzodimidazole-2(3H)-thione
CAS No:126174-81-0
MF:C7H5IN2S
MW:276.097471952438
MDL:MFCD06659715
CID:897183
PubChem ID:14566147
Update Time:2026-04-29

5-Iodo-1H-benzodimidazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-1H-benzo[d]imidazole-2(3H)-thione
    • 5-Iodo-1,3-dihydro-2H-benzimidazol-2-thione
    • 5-iodo-1,3-dihydrobenzimidazole-2-thione
    • 2H-Benzimidazole-2-thione,1,3-dihydro-5-iodo
    • 5-iodo-2-mercapto-benzimidazole
    • AmbkkkkK309
    • 5-Iodo-benzooxazole-2-thiol
    • 5-Iodo-1,3-dihydro-benzoimidazole-2-thione
    • 1,3-Dihydro-5-iodo-2-thioxo-2H-benzimidazole
    • 1,3-Dihydro-5-iodo-2H-benzimidazole-2-thione
    • 5-Iodo-1H-benzodimidazole-2(3H)-thione
    • MDL: MFCD06659715
    • Inchi: InChI=1S/C7H5IN2S/c8-4-1-2-5-6(3-4)10-7(11)9-5/h1-3H,(H2,9,10,11)
    • InChI Key: RXNKOALQKCIADI-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=C1I)NC(=N2)S

Computed Properties

  • Exact Mass: 275.92200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0

Experimental Properties

  • PSA: 63.67000
  • LogP: 2.83010

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Additional information on 5-Iodo-1H-benzodimidazole-2(3H)-thione

Recent Advances in the Study of 5-Iodo-1H-benzodimidazole-2(3H)-thione (CAS: 126174-81-0)

The compound 5-Iodo-1H-benzodimidazole-2(3H)-thione (CAS: 126174-81-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 5-Iodo-1H-benzodimidazole-2(3H)-thione as a scaffold for designing novel bioactive molecules. Its benzimidazole core, coupled with the iodine substitution at the 5-position and the thione functional group, offers a rich platform for chemical modifications. Researchers have successfully synthesized derivatives of this compound and evaluated their biological activities, particularly in the context of antimicrobial and anticancer therapies.

One of the key findings from recent research is the compound's ability to inhibit specific enzymes involved in bacterial and fungal growth. In vitro studies have demonstrated potent activity against a range of pathogenic microorganisms, including drug-resistant strains. The mechanism of action appears to involve interference with essential metabolic pathways, making it a promising candidate for developing new antimicrobial agents.

In addition to its antimicrobial properties, 5-Iodo-1H-benzodimidazole-2(3H)-thione has shown potential in oncology research. Preliminary studies indicate that certain derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, with minimal effects on normal cells. Researchers are particularly interested in its ability to modulate signaling pathways involved in cell proliferation and apoptosis, which could lead to the development of targeted cancer therapies.

The synthesis of 5-Iodo-1H-benzodimidazole-2(3H)-thione and its derivatives has also seen significant advancements. Recent publications describe optimized synthetic routes that improve yield and purity while reducing environmental impact. These methodological improvements are crucial for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Current research efforts are focused on structure-activity relationship (SAR) studies to identify the most pharmacologically favorable derivatives while minimizing adverse effects.

In conclusion, 5-Iodo-1H-benzodimidazole-2(3H)-thione represents a valuable scaffold in medicinal chemistry with demonstrated biological activities across multiple therapeutic areas. The compound's unique chemical properties and recent synthetic advancements position it as an important focus for future drug discovery efforts. Continued research in this area may yield novel therapeutic agents to address pressing medical needs, particularly in the fields of infectious diseases and oncology.

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